Cas no 89437-86-5 (Propanedioic acid, (2-hydroxyethyl)(phenylmethyl)-, diethyl ester)

• Product Name: Propanedioic acid, (2-hydroxyethyl)(phenylmethyl)-, diethyl ester
• CAS No: 89437-86-5
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 600848
• PubChem ID: 71324196
• Update Time: 2025-04-19

Propanedioic acid, (2-hydroxyethyl)(phenylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-hydroxyethyl)(phenylmethyl)-, diethyl ester
• diethyl 2-benzyl-2-(2-hydroxyethyl)propanedioate
• DTXSID10753691
• Diethyl benzyl(2-hydroxyethyl)propanedioate
• 89437-86-5

• Inchi： 1S/C16H22O5/c1-3-20-14(18)16(10-11-17,15(19)21-4-2)12-13-8-6-5-7-9-13/h5-9,17H,3-4,10-12H2,1-2H3
• InChI Key： RSEPRRJTKDUVJF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCO)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.14672380g/mol
• Monoisotopic Mass: 294.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų